(Z)-2-(4-(3-nitrophenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3-nitrophenyl)-2-phenylimino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C17H15N3O3S/c21-10-9-19-16(13-5-4-8-15(11-13)20(22)23)12-24-17(19)18-14-6-2-1-3-7-14/h1-8,11-12,21H,9-10H2
• InChI Key: PQWDBYOZMPGIHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])CCO
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

(Z)-2-(4-(3-nitrophenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol, also known as NITD-916, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Scientific Research Applications

• Catalytic Applications :

  • Clewley, Ślebocka-tilk, and Brown (1989) investigated the use of certain chelates as catalysts in the hydrolysis of organophosphate triesters. This research is significant for understanding the catalytic properties of related thiazolyl compounds (Clewley, Ślebocka-tilk, & Brown, 1989).

• Photophysical Properties :

  • Yenilmez, Sevim, and Bayır (2013) explored the synthesis and photophysics of new metallo phthalocyanine complexes with thiazole groups. Their findings contribute to the understanding of the fluorescence properties of these complexes, which is relevant for optical applications (Yenilmez, Sevim, & Bayır, 2013).

• Synthesis and Structural Analysis :

  • Kovalchukova et al. (2017) conducted a study on the unusual coordination of heterocyclic derivatives with metals, including detailed spectroscopic and X-ray studies. This research aids in understanding the complex formation and structural properties of similar thiazole derivatives (Kovalchukova et al., 2017).

• Chemical Synthesis Techniques :

  • Saeed, Arif, Irfan, and Bolte (2013) reported an efficient synthesis technique for a series of chromen-2-one derivatives, demonstrating advancements in the chemical synthesis of thiazolyl compounds (Saeed, Arif, Irfan, & Bolte, 2013).

• Kinetic Studies :

  • Castro, Vivanco, Aguayo, and Santos (2004) conducted kinetic studies on the reactions of certain thiobenzoates, contributing to a deeper understanding of the reaction mechanisms involving thiazole derivatives (Castro, Vivanco, Aguayo, & Santos, 2004).